(E)-2-(2-(allylimino)-4-oxothiazolidin-5-yl)-N-(4-bromophenyl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(4-oxo-2-prop-2-enylimino-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C14H14BrN3O2S/c1-2-7-16-14-18-13(20)11(21-14)8-12(19)17-10-5-3-9(15)4-6-10/h2-6,11H,1,7-8H2,(H,17,19)(H,16,18,20)
• InChI Key: XZORQTGJOHBAMT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN=C1NC(=O)C(S1)CC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C14H14BrN3O2S
• Molecular Weight: 368.25 g/mol

Description

Physical And Chemical Properties Analysis

While some related compounds have their physical and chemical properties listed, specific information for this compound is not available.

Scientific Research Applications

Thiazolidinone Derivatives in Medicinal Chemistry

Thiazolidinones, including compounds structurally related to "(E)-2-(2-(allylimino)-4-oxothiazolidin-5-yl)-N-(4-bromophenyl)acetamide," are a significant class of heterocyclic compounds known for their wide range of biological activities. These compounds have been the subject of intense study due to their potential applications in drug development and therapeutic interventions.

Antimicrobial and Antitubercular Properties

Thiazolidinone derivatives have been identified as potent antimicrobial agents, effective against a variety of bacterial and fungal species. This antimicrobial activity makes them candidates for developing new antibiotics and antifungal medications, addressing the growing concern of antibiotic resistance. One study highlighted the synthesis and biological evaluation of thiazolidinone derivatives, emphasizing their potential in treating infectious diseases (Mech, Kurowska, & Trotsko, 2021).